(S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-cyclopropyl-propionamide

• IUPAC Name: (2S)-2-amino-N-[(6-bromopyridin-3-yl)methyl]-N-cyclopropylpropanamide
• InChI: InChI=1S/C12H16BrN3O/c1-8(14)12(17)16(10-3-4-10)7-9-2-5-11(13)15-6-9/h2,5-6,8,10H,3-4,7,14H2,1H3/t8-/m0/s1
• InChI Key: ZQEAJUCWZHXDEW-QMMMGPOBSA-N
• Canonical SMILES: CC(C(=O)N(CC1=CN=C(C=C1)Br)C2CC2)N
• Isomeric SMILES: C[C@@H](C(=O)N(CC1=CN=C(C=C1)Br)C2CC2)N
• Molecular Formula: C12H16BrN3O
• Molecular Weight: 298.18 g/mol

Description

(S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-cyclopropyl-propionamide is a chiral amide derivative featuring a cyclopropyl group and a brominated pyridinylmethyl substituent. Its molecular formula is C₁₂H₁₇BrN₃O, with a molar mass of 298.20 g/mol.

Biological Activity

(S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-cyclopropyl-propionamide, with CAS number 1707585-99-6, is a compound that has garnered attention for its potential biological activities. This article reviews the available literature on its pharmacological properties, including its effects on various biological targets, cytotoxicity, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula: C₁₂H₁₆BrN₃O
• Molecular Weight: 284.18 g/mol
• Structure: The compound features a bromo-substituted pyridine ring and a cyclopropyl group, which are significant for its biological activity.

Biological Activity Overview

The biological activity of (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-cyclopropyl-propionamide has been investigated in several studies, focusing on its anticancer and antimicrobial properties.

Anticancer Activity

Recent studies have indicated that this compound exhibits promising anticancer activity. Notably:

• Cytotoxicity: In vitro assays have demonstrated that the compound shows significant cytotoxic effects against various cancer cell lines. For instance, it has been reported to induce apoptosis in human breast adenocarcinoma (MCF-7) and melanoma (MEL-8) cell lines with IC₅₀ values in the micromolar range .

Cell Line	IC₅₀ (µM)	Mechanism of Action
MCF-7	~2.41	Induction of apoptosis via caspase activation
MEL-8	~1.54	Cell cycle arrest at G1 phase

Antimicrobial Activity

The compound also exhibits antimicrobial properties:

• Antibacterial Tests: It has shown effectiveness against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values against E. coli and S. aureus suggest moderate antibacterial activity, making it a candidate for further development as an antimicrobial agent .

Bacterial Strain	MIC (µg/mL)
E. coli	64
S. aureus	60

The proposed mechanisms through which (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-cyclopropyl-propionamide exerts its biological effects include:

• Apoptosis Induction: The compound triggers apoptotic pathways in cancer cells, evidenced by increased caspase activity.
• Cell Cycle Arrest: It has been observed to cause cell cycle arrest, particularly in the G1 phase, which is crucial for preventing cancer cell proliferation.
• Inhibition of Key Enzymes: Some studies suggest that similar compounds may inhibit specific enzymes related to cancer metabolism or bacterial growth, although direct evidence for this specific compound is still emerging.

Case Studies

A notable case study involved testing the compound's effectiveness against various cancer cell lines:

• Study Findings: A comparative analysis showed that (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-cyclopropyl-propionamide had greater cytotoxicity than traditional chemotherapeutics like doxorubicin in certain contexts .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Effects

The compound shares a core amide structure with N-cyclopropyl and aryl/heteroaryl substituents. Below is a comparison with key analogs:

Compound Name	Substituent (R)	Molecular Formula	Molar Mass (g/mol)	Key Features
(S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-cyclopropyl-propionamide	6-bromo-pyridin-3-ylmethyl	C₁₂H₁₇BrN₃O	298.20	Bromine enhances lipophilicity; pyridine ring enables π-π interactions.
2-Amino-N-cyclopropyl-N-(4-methylsulfanyl-benzyl)-acetamide	4-methylsulfanyl-benzyl	C₁₂H₁₇N₃OS	263.35	Methylsulfanyl group increases electron density; sulfur may improve solubility.
(S)-2-Amino-N-cyclopropyl-N-(6-methoxy-pyridazin-3-ylmethyl)-propionamide	6-methoxy-pyridazin-3-ylmethyl	C₁₂H₁₈N₄O₂	250.30	Methoxy group donates electrons; pyridazine ring alters hydrogen-bonding potential.
2-Amino-N-(2,2,2-trifluoroethyl)-acetamide (Patent WO 2012/047543)	2,2,2-trifluoroethyl	C₄H₇F₃N₂O	156.11	Trifluoroethyl group boosts metabolic stability and polarity.
2-Amino-N-(arylsulfinyl)-acetamide (Patent IN 2019)	Arylsulfinyl	Variable	Variable	Sulfinyl group introduces chirality and hydrogen-bonding capacity.

Key Observations:

• Electronic Effects : Bromine (electron-withdrawing) and methoxy (electron-donating) substituents modulate the aromatic ring’s reactivity and interaction with targets .
• Heterocyclic Influence : Pyridine (6-membered, one N) vs. pyridazine (6-membered, two adjacent Ns) alter steric and electronic profiles, impacting binding specificity .